Cas no 923259-70-5 (6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid)

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid is a synthetic organic compound with significant applications in pharmaceutical research. Its trifluoromethoxy group imparts unique electronic properties, enhancing its bioactivity. The compound demonstrates high purity and stability, making it suitable for various synthetic transformations. Its structural features facilitate the development of novel therapeutic agents.

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid structure

923259-70-5 structure

Product Name:6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid

CAS No:923259-70-5

MF:C₁₀H₆F₃NO₃

MW:245.15475320816

MDL:MFCD08444864

CID:820317

PubChem ID:16228300

Update Time:2025-06-25

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid
- 6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid (ACI)
- FOJBKFGWDZMUCC-UHFFFAOYSA-N
- 6-(Trifluoromethoxy)-1H-indole-2-carboxylicacid
- DTXSID70585511
- SCHEMBL17310806
- 923259-70-5
- FD13059
- AKOS008090435
- DB-079285
- J-518117
- SY168654
- EN300-29570
- 6-Trifluoromethoxy-1H-indole-2-carboxylic acid
- 6-(Trifluoromethoxy)indole-2-carboxylic acid
- Z228588702
- BS-14095
- MFCD08444864
- MDL： MFCD08444864
- Inchi： 1S/C10H6F3NO3/c11-10(12,13)17-6-2-1-5-3-8(9(15)16)14-7(5)4-6/h1-4,14H,(H,15,16)
- InChI Key： FOJBKFGWDZMUCC-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC=C(C=2)OC(F)(F)F)C=1)O

Computed Properties

Exact Mass: 245.02997754g/mol
Monoisotopic Mass: 245.02997754g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 62.3Å²

Experimental Properties

Density: 2.3±0.1 g/cm3
Boiling Point: 286.7±25.0 °C at 760 mmHg
Flash Point: 127.2±23.2 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Pricemore >>

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6-(Trifluoromethoxy)-1H-indole-2-carboxylic acid Production Method

Production Method 1

887267-47-2

127-17-3

923259-70-5

Reaction Conditions

1.1 Reagents: Acetic acid , Potassium acetate , Sulfuric acid magnesium salt (1:1) Catalysts: Bis(tri-tert-butylphosphine)palladium Solvents: Dimethylacetamide ; 4 h, 140 °C

Reference

: Discovery of a Series of Indole-2 Carboxamides as Selective Secreted Phospholipase A2 Type X (sPLA2-X) Inhibitors

Knerr, Laurent ; Giordanetto, Fabrizio ; Nordberg, Peter; Pettersen, Daniel; Selmi, Nidhal; et al, ACS Medicinal Chemistry Letters, 2018, 9(7), 594-599